Artochamin C
Overview
Description
Artochamin C is an extended flavonoid that is 4H,8H-pyrano[2,3-f]chromen-4-one substituted by a 3,4-dihydroxyphenyl group at position 2, hydroxy group at position 5 and geminal methyl groups at position 8. It is isolated from the roots of Artocarpus chama and exhibits cytotoxicity against a panel of human tumour cell lines like breast adenocarcinoma, ovarian carcinoma, ileocecal carcinoma and melanoma. It has a role as a metabolite and an antineoplastic agent. It is a trihydroxyflavone, an extended flavonoid and a pyranochromane.
Scientific Research Applications
Cytotoxicity and Anticancer Properties
Artochamin C, a compound isolated from Artocarpus chama, has shown notable potency against various cancer cell lines. It demonstrates more significant effects against MCF-7 (breast adenocarcinoma), 1A9 (ovarian), HCT-8 (ileocecal), and SK-MEL-2 (melanoma) cell lines compared to A549 (lung carcinoma), KB (epidermoid carcinoma of the nasopharynx), and its drug-resistant KB-VIN variant. This suggests its potential as a therapeutic agent in cancer treatment (Wang et al., 2004).
Antioxidant Activity
Artochamin C, along with other compounds isolated from Artocarpus species, has been identified as an antioxidant. These compounds demonstrate inhibitory effects on oxidative DNA damage and have shown significant 1,1-diphenyl-2-picrylhydrazyl (DPPH)-scavenging activity, indicating their potential as antioxidants (Lin et al., 2009).
Antiplatelet Effects
Artochamin C and related compounds from Artocarpus communis have demonstrated significant inhibition of secondary aggregation induced by adrenaline in human platelet-rich plasma. This antiplatelet effect suggests potential therapeutic applications in cardiovascular diseases (Weng et al., 2006).
Antiplasmodial Activity
Studies have also shown that artochamin C possesses antiplasmodial activity against Plasmodium falciparum, the parasite responsible for malaria. This indicates its potential use in the development of new antimalarial therapies (Zelefack et al., 2012).
properties
Product Name |
Artochamin C |
|---|---|
Molecular Formula |
C20H16O6 |
Molecular Weight |
352.3 g/mol |
IUPAC Name |
2-(3,4-dihydroxyphenyl)-5-hydroxy-8,8-dimethylpyrano[2,3-h]chromen-4-one |
InChI |
InChI=1S/C20H16O6/c1-20(2)6-5-11-17(26-20)9-15(24)18-14(23)8-16(25-19(11)18)10-3-4-12(21)13(22)7-10/h3-9,21-22,24H,1-2H3 |
InChI Key |
QNSVTPUDNHNRQZ-UHFFFAOYSA-N |
Canonical SMILES |
CC1(C=CC2=C(O1)C=C(C3=C2OC(=CC3=O)C4=CC(=C(C=C4)O)O)O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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